Cas no 2870642-22-9 (1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester )

• Product Name: 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester
• CAS No: 2870642-22-9
• MF: C₁₂H₁₆F₃NO₄
• MW: 295.254954338074
• CID: 5563234
• Update Time: 2025-05-28

1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-Propen-1-yl) 6-(2,2,2-trifluoroethyl)-1,2-piperidinedicarboxylate (ACI)
• 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester

• Inchi： 1S/C12H16F3NO4/c1-2-6-20-11(19)16-8(7-12(13,14)15)4-3-5-9(16)10(17)18/h2,8-9H,1,3-7H2,(H,17,18)
• InChI Key： DWXGCZLIJBBKOU-UHFFFAOYSA-N
• SMILES： O=C(N1C(CC(F)(F)F)CCCC1C(O)=O)OCC=C

Additional information on 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester

Comprehensive Overview of 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester (CAS No. 2870642-22-9)

The compound 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester (CAS No. 2870642-22-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core modified with trifluoroethyl and propenyl ester groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like this ester has surged due to their enhanced metabolic stability and bioavailability. The trifluoroethyl group is a key contributor to these properties, aligning with current trends in medicinal chemistry optimization. This compound’s ester linkage further allows for versatile derivatization, addressing common challenges in prodrug design—a hot topic in drug delivery systems. Notably, its CAS No. 2870642-22-9 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across global research platforms.

The synthesis of 1,2-Piperidinedicarboxylic acid derivatives often involves multi-step reactions, including N-alkylation and esterification, which are frequently discussed in organic synthesis forums. Researchers highlight its compatibility with cross-coupling reactions, a technique widely used in small-molecule drug development. Additionally, its potential as a chiral auxiliary in asymmetric synthesis has garnered attention, coinciding with the growing focus on stereoselective catalysis in green chemistry initiatives.

From an industrial perspective, this compound’s scalable production is under evaluation, with emphasis on cost-effective fluorination methods—a recurring theme in process chemistry discussions. Environmental concerns around fluorine-containing waste have also prompted studies into sustainable purification techniques, reflecting broader industry shifts toward green manufacturing. These aspects make CAS No. 2870642-22-9 relevant to both academic and corporate R&D sectors.

In analytical chemistry, the characterization of this ester relies on advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), topics frequently searched by chemists troubleshooting structural elucidation. Its chromatographic behavior is also documented, aiding in quality control protocols for batch consistency—a critical factor in preclinical studies.

Looking ahead, the compound’s applications may expand into material science, particularly in polymeric coatings where fluorinated moieties improve durability. This aligns with market demands for high-performance materials in electronics and aerospace. As patent filings referencing 6-(2,2,2-trifluoroethyl)piperidine derivatives increase, its commercial viability becomes clearer, reinforcing its status as a multifunctional intermediate.

To summarize, 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(2-propen-1-yl) ester exemplifies the intersection of innovative synthetic chemistry and applied research. Its CAS No. 2870642-22-9 ensures traceability, while its structural features address contemporary challenges in life sciences and industrial chemistry. For researchers exploring fluorine-based pharmacophores or ester prodrugs, this compound offers a compelling case study in molecular design and utility.